Cas no 1003-38-9 (2,5-Dimethyltetrahydrofuran)

2,5-Dimethyltetrahydrofuran (CAS 1003-38-3) is a cyclic ether solvent with a molecular formula of C6H12O. It is characterized by its low viscosity, high boiling point (92–94°C), and excellent solvency for a wide range of organic compounds, including resins, polymers, and oils. Its saturated ring structure provides stability against oxidation, making it suitable for applications requiring inert reaction conditions. The compound's low polarity and moderate volatility also facilitate its use as a reaction medium in organic synthesis and as a solvent in specialty formulations. Its compatibility with various chemical processes and favorable safety profile (compared to more hazardous ethers) further enhance its utility in industrial and laboratory settings.
2,5-Dimethyltetrahydrofuran structure
2,5-Dimethyltetrahydrofuran structure
Product Name:2,5-Dimethyltetrahydrofuran
CAS No:1003-38-9
MF:C6H12O
MW:100.158882141113
MDL:MFCD00005369
CID:155792
Update Time:2026-05-14

2,5-Dimethyltetrahydrofuran Chemical and Physical Properties

Names and Identifiers

    • Furan,tetrahydro-2,5-dimethyl-
    • 2,5-Dimethyltetrahydrofuran (stabilized with BHT)
    • 2,5-DIMETHYLTETRAHYDROFURAN, MIXTURE OF CIS AND TRANS
    • 2,5-Dimethyltetrahydrofuran
    • 1,5-dimethyltetrahydrofuran
    • 2,5-Dimethyloxolane
    • 2,5-dimethyl-tetrahydro-furan
    • 2,5-Dimethyltetrahydrofuran100µg
    • 2,5-Dimethyltetrahydrofurane
    • Furan,tetrahydro-2,5-dimethyl
    • Tetrahydro-2,5-dimethylfuran
    • 2,5-dimethyl-tetrahydrofuran
    • NSC 12594
    • 2,5-Dimethyltetrahydrofuran,c&t
    • (2S,5S)-2,5-Dimethyltetrahydrofuran
    • (2R,5R)-2,5-Dimethyltetrahydrofuran
    • 2,5-DIMETHYLTETRAHYDROFURAN, CIS + TRANS
    • Furan, tetrahydro-2,5-dimethyl-
    • MDL: MFCD00005369
    • Inchi: 1S/C6H12O/c1-5-3-4-6(2)7-5/h5-6H,3-4H2,1-2H3
    • InChI Key: OXMIDRBAFOEOQT-UHFFFAOYSA-N
    • SMILES: CC1CCC(C)O1

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 53.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.833 g/mL at 25 °C(lit.)
  • Melting Point: -128.9°C
  • Boiling Point: 92°C(lit.)
  • Flash Point: Fahrenheit: 80.6 ° f
    Celsius: 27 ° c
  • Refractive Index: n20/D 1.404(lit.)
  • Solubility: Slightly soluble (8 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 1.57380
  • Solubility: dissolve in water

2,5-Dimethyltetrahydrofuran Security Information

  • Symbol: GHS02
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226
  • Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10
  • Safety Instruction: S16-S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R10; R36/37/38
  • Storage Condition:Cold storage
  • HazardClass:3.2
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:3.2

2,5-Dimethyltetrahydrofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
D187208-5G
2,5-Dimethyltetrahydrofuran
1003-38-9
5g
¥762.69 2023-11-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
NY768-1ml
2,5-Dimethyltetrahydrofuran
1003-38-9 98.0%(GC)
1ml
¥155.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
NY768-5ml
2,5-Dimethyltetrahydrofuran
1003-38-9 98.0%(GC)
5ml
¥459.0 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D833407-25ml
2,5-DIMETHYLTETRAHYDROFURAN, MIXTURE OF CIS AND TRANS
1003-38-9 98 %
25ml
1,116.00 2021-05-17
TRC
D460325-250mg
2,5-Dimethyltetrahydrofuran
1003-38-9
250mg
$64.00 2023-05-18
TRC
D460325-500mg
2,5-Dimethyltetrahydrofuran
1003-38-9
500mg
$75.00 2023-05-18
TRC
D460325-1g
2,5-Dimethyltetrahydrofuran
1003-38-9
1g
$ 65.00 2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155243-5ml
2,5-Dimethyltetrahydrofuran
1003-38-9 >98.0%(GC)
5ml
¥514.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155243-1ml
2,5-Dimethyltetrahydrofuran
1003-38-9 >98.0%(GC)
1ml
¥133.90 2023-09-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D1948-25ML
2,5-Dimethyltetrahydrofuran (stabilized with BHT)
1003-38-9 >98.0%(GC)
25ml
¥1155.00 2024-04-18
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd